3-amino-5-chloro-4,6-dimethyl-N-quinolin-8-ylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-5-chloro-4,6-dimethyl-N-quinolin-8-ylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C19H15ClN4OS/c1-9-13-15(21)17(26-19(13)23-10(2)14(9)20)18(25)24-12-7-3-5-11-6-4-8-22-16(11)12/h3-8H,21H2,1-2H3,(H,24,25)
• InChI Key: DNWZSOLSWORHCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(SC2=NC(=C1Cl)C)C(=O)NC3=CC=CC4=C3N=CC=C4)N
• Molecular Formula: C19H15ClN4OS
• Molecular Weight: 382.9 g/mol

Description

This compound is a heterocyclic compound with a complex structure. It contains several functional groups and rings, including an amino group, a chloro group, two methyl groups, a quinoline ring, and a thieno[2,3-b]pyridine ring.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various types of chemical reactions. For example, the quinoline ring could be synthesized using classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. The condensation of a primary aryl amine with a 1,3-diketone or β-keto-aldehyde or 1,3-dialdehyde, giving an enamine intermediate which is further heated in a strong acid, and later cyclodehydration to afford quinoline.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a double-ring structure containing a benzene ring fused with a pyridine moiety, which is a characteristic feature of quinoline. The molecule also contains a thieno[2,3-b]pyridine ring, which is another heterocyclic ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. For instance, the amino group could undergo reactions such as acylation, alkylation, or condensation with carbonyl compounds. The chloro group could be displaced in nucleophilic substitution reactions.